Cas no 2229296-31-3 (1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol)
1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol
- EN300-1993006
- 2229296-31-3
-
- Inchi: 1S/C11H10ClNO/c1-2-11(14)9-6-13-10-5-7(12)3-4-8(9)10/h2-6,11,13-14H,1H2
- InChI Key: HGCNVVBKJPIHKN-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)NC=C2C(C=C)O
Computed Properties
- Exact Mass: 207.0450916g/mol
- Monoisotopic Mass: 207.0450916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 36Ų
1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1993006-1g |
1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol |
2229296-31-3 | 1g |
$1214.0 | 2023-09-16 | ||
| Enamine | EN300-1993006-5g |
1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol |
2229296-31-3 | 5g |
$3520.0 | 2023-09-16 | ||
| Enamine | EN300-1993006-10g |
1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol |
2229296-31-3 | 10g |
$5221.0 | 2023-09-16 | ||
| Enamine | EN300-1993006-0.05g |
1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol |
2229296-31-3 | 0.05g |
$1020.0 | 2023-09-16 | ||
| Enamine | EN300-1993006-0.1g |
1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol |
2229296-31-3 | 0.1g |
$1068.0 | 2023-09-16 | ||
| Enamine | EN300-1993006-0.25g |
1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol |
2229296-31-3 | 0.25g |
$1117.0 | 2023-09-16 | ||
| Enamine | EN300-1993006-0.5g |
1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol |
2229296-31-3 | 0.5g |
$1165.0 | 2023-09-16 | ||
| Enamine | EN300-1993006-1.0g |
1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol |
2229296-31-3 | 1g |
$1214.0 | 2023-05-31 | ||
| Enamine | EN300-1993006-2.5g |
1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol |
2229296-31-3 | 2.5g |
$2379.0 | 2023-09-16 | ||
| Enamine | EN300-1993006-5.0g |
1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol |
2229296-31-3 | 5g |
$3520.0 | 2023-05-31 |
1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol
Introduction to 1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol (CAS No. 2229296-31-3)
1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol, a compound with the chemical formula C11H9ClN, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the indole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of a chloro substituent at the 6-position of the indole ring and an allyl group at the 1-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery.
The CAS number 2229296-31-3 uniquely identifies this compound in scientific literature and databases, facilitating its study and application in research. The structural features of 1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol make it a promising candidate for further investigation in medicinal chemistry. Specifically, the chloro group can participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions, while the allyl group offers potential for further functionalization.
In recent years, indole derivatives have garnered significant attention due to their role in developing novel therapeutic agents. The indole core is a common motif in many bioactive molecules, including antibiotics, antivirals, and anticancer drugs. Among these derivatives, those containing a chloro substituent have shown enhanced bioactivity, often due to increased lipophilicity and improved binding affinity to biological targets. The compound 1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol exemplifies this trend.
One of the most compelling aspects of 1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol is its potential as a precursor for more complex molecules. The allyl group at the propenyl position can be readily transformed into other functional groups through various chemical transformations, such as hydroboration oxidation or halogenation. This flexibility allows chemists to modify the compound's properties systematically, tailoring it for specific biological applications.
The biological activity of 1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol has been explored in several recent studies. For instance, researchers have investigated its interactions with enzymes and receptors relevant to neurological disorders. The indole moiety is known to interact with serotonin receptors, making it a candidate for treating conditions such as depression and anxiety. Additionally, the chloro group can influence these interactions by modulating electron density and steric effects.
Recent advances in computational chemistry have also contributed to understanding the potential of 1-(6-chloro-1H-indol-3-yl)propenyl alcohol in drug design. Molecular modeling studies have revealed that this compound can adopt multiple conformations, depending on its environment. These conformational changes can affect its binding affinity to biological targets, providing insights into how structural modifications might enhance its therapeutic efficacy.
In addition to its pharmacological potential, 1-(6-chloroindolyl)-3-propenyl alcohol has interesting chemical properties that make it useful in synthetic chemistry. The allyl group is particularly versatile, allowing for easy introduction of various functional groups through palladium-catalyzed cross-coupling reactions. This reactivity has been exploited in developing novel synthetic routes to more complex indole derivatives.
The synthesis of 1-(6-chloroindolyl)-3-propenyl alcohol involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as tryptophan or its derivatives, chemists can introduce the necessary substituents step-by-step. The use of palladium catalysts in cross-coupling reactions ensures high yields and selectivity, making the process efficient and scalable.
The role of 1-(6-chloroindolyl)-3-propenyl alcohol in medicinal chemistry extends beyond its direct use as a drug candidate. It serves as an important intermediate in synthesizing more complex molecules with enhanced bioactivity. For example, researchers have used this compound to develop analogs with improved solubility or metabolic stability. These modifications are crucial for optimizing drug candidates for clinical use.
The development of new methodologies for synthesizing indole derivatives has also been influenced by the study of compounds like 1-(6-chloroindolyl)-3-propenyl alcohol. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthetic routes. These innovations not only improve yield but also reduce waste generation during production.
The future prospects of 1-(6-chloroindolyl)-3-propenyl alcohol are promising, given its unique structural features and potential applications. Ongoing research aims to explore its pharmacological properties further by testing it against various disease models. Additionally, synthetic chemists continue to develop new ways to functionalize this molecule, opening up possibilities for creating novel therapeutics.
In conclusion, 1-(6-chloroindolyl)-3-propenyl alcohol (CAS No. 2229296313) is a versatile compound with significant potential in pharmaceutical chemistry. Its structural features make it an excellent scaffold for drug discovery and synthetic applications alike. As research continues to uncover new ways to utilize this molecule, it is likely to play an increasingly important role in developing next-generation therapeutic agents.
2229296-31-3 (1-(6-chloro-1H-indol-3-yl)prop-2-en-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)